Cas no 1186609-16-4 (5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine)

• Product Name: 5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine
• CAS No: 1186609-16-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD28362627
• CID: 5039425
• PubChem ID: 67088923
• Update Time: 2026-02-28

5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-3-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine, 5-(tetrahydro-3-furanyl)-
• 5-(oxolan-3-yl)-1H-pyrazol-3-amine
• 5-(tetrahydrofuran-3-yl)-1H-pyrazol-3-amine
• SCHEMBL1593158
• 3-(tetrahydrofuran-3-yl)-1h-pyrazol-5-amine
• DB-107222
• IFFLWHXSAKIHCW-UHFFFAOYSA-N
• CS-0162680
• SCHEMBL14722728
• C93289
• MFCD28362627
• 1186609-16-4
• 5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine
• BS-44958
• EN300-258871
• SY268885
• 3-Amino-5-(3-tetrahydrofuryl)pyrazole

• MDL： MFCD28362627
• Inchi： 1S/C7H11N3O/c8-7-3-6(9-10-7)5-1-2-11-4-5/h3,5H,1-2,4H2,(H3,8,9,10)
• InChI Key： IFFLWHXSAKIHCW-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC(N)=NN2)C1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 410.9±40.0 °C at 760 mmHg
• Flash Point: 202.3±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine

5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine, identified by the CAS number 1186609-16-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of the tetrahydrofuran ring in its structure adds unique properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine involves a series of carefully designed reactions that highlight the versatility of pyrazole chemistry. Recent studies have explored novel synthetic pathways, including the use of microwave-assisted synthesis and catalytic methods, to enhance the efficiency and scalability of its production. These advancements have not only improved the yield but also opened new avenues for its application in drug discovery and material science.

In terms of pharmacological properties, this compound has shown promising results in preliminary studies. Researchers have investigated its potential as a bioisostere in drug design, where it can replace existing functional groups in molecules to improve pharmacokinetic profiles without significantly altering the desired biological activity. Additionally, its ability to act as a ligand in metalloenzyme inhibition has been explored, suggesting its role in developing new therapeutic agents.

The structural uniqueness of 5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine lies in its combination of a pyrazole ring with a tetrahydrofuran moiety. This combination creates a molecule with both aromatic and non-aromatic characteristics, making it suitable for various chemical transformations. Recent research has focused on exploiting these properties to develop new materials with enhanced electronic and mechanical properties.

In conclusion, the compound CAS 1186609-16-4, or 5-(Tetrahydro-3-furanyl)-1H-pyrazol-3-amine, represents a significant advancement in heterocyclic chemistry. Its versatile structure and promising pharmacological profile make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.